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Compound of Interest

Compound Name:
(R)-(+)-3-Benzyloxy-2-(Boc-

amino)-1-propanol

Cat. No.: B183359 Get Quote

An In-depth Technical Guide to (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-(+)-3-Benzyloxy-2-(Boc-
amino)-1-propanol, a key chiral building block in synthetic organic chemistry and drug

development. This document details its chemical structure, physicochemical properties, and its

role in the synthesis of complex molecules.

Chemical Identity and Structure
(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol is a chiral compound widely utilized in the

synthesis of pharmaceuticals. Its structure incorporates a benzyl ether, a Boc-protected amine,

and a primary alcohol functional group.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
tert-butyl (R)-(1-(benzyloxy)-3-hydroxypropan-2-

yl)carbamate

Synonym
(R)-(+)-3-Benzyloxy-2-(tert-

butoxycarbonylamino)-1-propanol[1]

CAS Number 127559-33-5[1][2][3]

Molecular Formula C₁₅H₂₃NO₄[2][3]

Linear Formula C₆H₅CH₂OCH₂CH[NHCO₂C(CH₃)₃]CH₂OH[1]

SMILES String
CC(C)(C)OC(=O)N--INVALID-LINK--

COCc1ccccc1[1]

InChI Key MSIDLARYVJJEQY-CYBMUJFWSA-N[1]

Below is a 2D representation of the chemical structure.

A 2D representation of (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol.

Physicochemical Properties
The physical and chemical properties of this compound are critical for its handling, storage, and

application in chemical reactions.

Table 2: Physicochemical Data

Property Value

Molecular Weight 281.35 g/mol [1][2]

Melting Point 66-69 °C

Optical Activity [α]20/D +14°, c = 1 in chloroform

Purity ≥98%[1]

Appearance Not specified

Storage Class 11 - Combustible Solids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.amerigoscientific.com/r-3-benzyloxy-2-boc-amino-1-propanol-98-item-123413.html
https://www.amerigoscientific.com/r-3-benzyloxy-2-boc-amino-1-propanol-98-item-123413.html
https://www.scbt.com/p/r-3-benzyloxy-2-boc-amino-1-propanol-127559-33-5
https://www.pschemicals.com/index.php?p=product&CAS_nr=127559-33-5&id=327003
https://www.scbt.com/p/r-3-benzyloxy-2-boc-amino-1-propanol-127559-33-5
https://www.pschemicals.com/index.php?p=product&CAS_nr=127559-33-5&id=327003
https://www.amerigoscientific.com/r-3-benzyloxy-2-boc-amino-1-propanol-98-item-123413.html
https://www.amerigoscientific.com/r-3-benzyloxy-2-boc-amino-1-propanol-98-item-123413.html
https://www.amerigoscientific.com/r-3-benzyloxy-2-boc-amino-1-propanol-98-item-123413.html
https://www.benchchem.com/product/b183359?utm_src=pdf-body
https://www.amerigoscientific.com/r-3-benzyloxy-2-boc-amino-1-propanol-98-item-123413.html
https://www.scbt.com/p/r-3-benzyloxy-2-boc-amino-1-propanol-127559-33-5
https://www.amerigoscientific.com/r-3-benzyloxy-2-boc-amino-1-propanol-98-item-123413.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Pharmaceutical Synthesis
(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol serves as a crucial chiral intermediate in the

synthesis of various pharmaceutical compounds. Its stereospecific nature is essential for

producing enantiomerically pure target molecules.

Notably, it is a cornerstone in the creation of beta-amino alcohols and 15-membered macrolide

antibiotics, which are vital for treating conditions ranging from heart disease to respiratory

infections.[4] The efficacy and safety of the final drug products are directly dependent on the

quality and purity of such chiral raw materials.[4]

The diagram below illustrates the logical relationship of this compound as a building block in

pharmaceutical synthesis.

(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol
(Chiral Building Block)

Stereospecific Synthesis

Beta-amino alcohols Macrolide antibiotics

Active Pharmaceutical Ingredients (APIs)

Click to download full resolution via product page

Role as a chiral intermediate in pharmaceutical synthesis.

Experimental Protocols
While a specific, detailed synthesis protocol for (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-
propanol is not readily available in the provided search results, a general understanding can
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be derived from related syntheses. The synthesis of beta-amino alcohols often involves the

stereospecific reduction of α-amino ketones. A novel method for synthesizing optically pure

beta-amino alcohols involves the reaction of an α-hydroxy ketone with a chiral amine, followed

by reduction.[5]

A synthetic precursor, 3-Benzyloxy-1-propanol, can be synthesized from 1,3-propanediol and

benzyl bromide.

Synthesis of 3-Benzyloxy-1-propanol:

A solution of 1,3-propanediol (0.5 moles) and benzyl bromide (0.5 moles) in dry

tetrahydrofuran (500 mL) is cooled to 0°C.[6]

Potassium-t-butoxide (0.5 moles) is added in portions, maintaining the temperature below

20°C.[6]

The mixture is stirred at room temperature overnight.[6]

The reaction mixture is then poured into 2N HCl and water.[6]

After saturation with NaCl, the mixture is extracted with ether.[6]

The organic phase is washed, dried, and evaporated to yield an oil.[6]

The crude product is purified by distillation to give pure 3-Benzyloxy-1-propanol.[6]

The workflow for this precursor synthesis is outlined below.
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Reactants

Process

Product

1,3-Propanediol

Reaction in dry THF at 0-20°C

Benzyl Bromide Potassium-t-butoxide

Overnight Stirring

Work-up (Acid Quench, Extraction)

Purification (Distillation)

3-Benzyloxy-1-propanol

Click to download full resolution via product page

Synthesis workflow for the precursor 3-Benzyloxy-1-propanol.

Safety Information
For research and laboratory use only. This compound is not intended for diagnostic or

therapeutic use.[2][7] It is classified as a combustible solid. Standard laboratory safety

protocols should be followed when handling this chemical, including the use of personal

protective equipment.
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Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on publicly available data. It is not a substitute for rigorous, peer-reviewed research

and experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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